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Compound of Interest

Compound Name: Oxalic acid, vanadium salt

Cat. No.: B085313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of

vanadium oxalate salts, detailing their synthesis, crystallographic analysis, and biological

relevance. The information presented is intended to serve as a valuable resource for

researchers and professionals engaged in materials science, catalysis, and drug development.

Molecular Structure and Crystallography of
Vanadium Oxalate Complexes
Vanadium and oxalic acid form a variety of coordination complexes, with the vanadyl ion (VO²⁺)

being a common motif. These complexes often incorporate water molecules, leading to the

formation of various hydrates. The coordination geometry around the vanadium center is

typically a distorted octahedron. The oxalate anion can act as a bidentate ligand, forming a five-

membered chelate ring with the vanadium ion, or as a bridging ligand to form polynuclear

complexes.

A well-characterized example is diammonium vanadyl oxalate dihydrate,

[(NH₄)₂[VO(C₂O₄)₂(H₂O)]·H₂O]. Its crystal structure has been determined by X-ray diffraction,

revealing a six-coordinate vanadium atom.[1] The anion, [VO(C₂O₄)₂(H₂O)]²⁻, features a

distorted octahedral arrangement of oxygen atoms around the central vanadium atom.[1] The

two oxalate groups are chelated to the vanadium in a cis configuration. A water molecule

occupies an apical position trans to the vanadyl oxygen.[1]
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Another illustrative example is the binuclear complex, (Et₃NH)₂[{VO(OH₂)(ox)}₂(μ–ox)], where

'ox' represents the oxalate ligand. In this structure, two vanadium centers are bridged by a

bis(bidentate) oxalate ligand. Each vanadium ion is six-coordinate, with its coordination sphere

completed by a terminal bidentate oxalate, a water molecule, and an oxo group.[2]

Quantitative Crystallographic Data
The precise bond lengths and angles within these structures are determined through single-

crystal X-ray diffraction analysis. This data is crucial for understanding the nature of the

chemical bonds and the overall molecular conformation. Below is a summary of typical bond

length ranges observed in vanadyl complexes.

Bond Type Typical Bond Length (Å) Reference

V=O (vanadyl) 1.48 - 1.74 [3]

V-O (equatorial, cis to V=O) 1.80 - 2.12 [3]

V-O (axial, trans to V=O) > 2.0 [3]

C-O (in oxalate) ~1.25 [1]

C-C (in oxalate) ~1.55 [1]

Experimental Protocols
Synthesis and Single Crystal Growth of Vanadium
Oxalate Complexes
The synthesis of high-quality single crystals is a prerequisite for accurate structural

determination by X-ray diffraction. The following protocols outline a general method for the

synthesis of a vanadyl oxalate complex and a common technique for crystal growth.

Synthesis of a Vanadyl Oxalate Stock Solution:

In a well-ventilated fume hood, dissolve a stoichiometric amount of vanadium pentoxide

(V₂O₅) in an aqueous solution of oxalic acid (H₂C₂O₄) with gentle heating and stirring. The

molar ratio of V₂O₅ to H₂C₂O₄ can be varied to obtain different complex species.
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Continue heating and stirring until the solution turns a deep blue color, indicating the

formation of the vanadyl (VO²⁺) ion.

Allow the solution to cool to room temperature.

Filter the solution to remove any unreacted starting material.

Single Crystal Growth by Vapor Diffusion:

This technique is highly effective for growing high-quality single crystals of coordination

complexes.[4][5][6]

Place a small vial containing a concentrated solution of the synthesized vanadyl oxalate

complex inside a larger, sealable container (e.g., a beaker or a wide-mouthed jar).

Add a small amount of a volatile "anti-solvent" (a solvent in which the complex is poorly

soluble, such as ethanol or isopropanol) to the bottom of the larger container, ensuring the

level of the anti-solvent is below the top of the inner vial.

Seal the outer container tightly.

The vapor of the anti-solvent will slowly diffuse into the solution containing the vanadyl

oxalate complex.

This gradual decrease in solubility will induce the slow formation of crystals over several

days to weeks.

The container should be left undisturbed in a location with a stable temperature to promote

the growth of large, well-defined single crystals.

Single-Crystal X-ray Diffraction Analysis
The following outlines the key steps in determining the molecular structure of a vanadium

oxalate complex using single-crystal X-ray diffraction.[7][8][9]

Experimental Workflow for Single-Crystal XRD:

Fig. 1: Experimental workflow for single-crystal X-ray diffraction.
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Crystal Selection and Mounting: A suitable single crystal, free of cracks and other defects, is

selected under a microscope. The crystal is then mounted on a goniometer head using a

cryo-loop or a glass fiber.

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The

crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the

atoms. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern

is recorded on a detector as the crystal is rotated.

Data Reduction and Processing: The raw diffraction images are processed to integrate the

intensities of the individual reflections and to apply corrections for factors such as absorption

and crystal decay.

Structure Solution: The processed data is used to solve the "phase problem" and obtain an

initial electron density map of the unit cell. This map reveals the positions of the atoms in the

crystal structure.

Structure Refinement: The initial atomic positions and other structural parameters (e.g.,

thermal displacement parameters) are refined against the experimental diffraction data to

obtain the best possible fit.

Validation and Final Model: The final structural model is validated to ensure its chemical and

crystallographic reasonability. The results, including atomic coordinates, bond lengths, and

bond angles, are typically deposited in a crystallographic database.

Biological and Catalytic Significance
Vanadium compounds, including vanadium oxalates, have garnered significant interest due to

their diverse biological activities and catalytic properties. They are known to modulate the

activity of various enzymes and influence cellular signaling pathways.

Modulation of Cellular Signaling Pathways
Vanadium compounds have been shown to impact key signaling pathways implicated in cell

growth, proliferation, and apoptosis, such as the MAPK/ERK and PI3K/AKT pathways. These

pathways are often dysregulated in diseases like cancer. The ability of vanadium complexes to
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influence these pathways makes them promising candidates for the development of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

